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Compound of Interest

Compound Name: Halofuginone hydrobromide

Cat. No.: B102114 Get Quote

This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling Halofuginone
hydrobromide. It outlines the necessary personal protective equipment (PPE), handling

procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification
Halofuginone hydrobromide is a hazardous substance that requires careful handling. Below

is a summary of its hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1, 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 1, 2 H310: Fatal in contact with skin

Acute Toxicity, Inhalation Category 1, 2 H330: Fatal if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Aquatic Hazard, Long-Term Category 1
H410: Very toxic to aquatic life

with long lasting effects
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Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Halofuginone hydrobromide.

Body Part Required PPE
Specifications and
Remarks

Respiratory

Air-purifying respirator or

Positive pressure air-supplied

respirator

Use a NIOSH/MSHA approved

respirator where

concentrations are above

recommended limits or are

unknown. A positive pressure

air-supplied respirator is

necessary for potential

uncontrolled release, unknown

exposure levels, or when air-

purifying respirators may not

provide adequate protection.[1]

Hands Chemical-resistant gloves

Consider double gloving.[1]

Powder-free gloves are

recommended.[2] Change

gloves regularly (e.g., every

30-60 minutes) or immediately

if damaged or contaminated.[2]

Eyes/Face

Safety glasses with side

shields or Goggles and a Face

shield

Wear goggles if the work

involves dusty conditions,

mists, or aerosols. A face

shield is required if there is a

potential for direct contact with

the face.[1]

Skin/Body
Laboratory coat or Work

uniform

Additional body garments like

sleevelets, aprons, or

disposable suits should be

used based on the task to

avoid exposed skin.[1]
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Procedural Guidance for Handling and Disposal
Adherence to strict procedural guidelines is mandatory to ensure safety and prevent

contamination.

Engineering Controls:

Work in a well-ventilated area. Use local exhaust ventilation, closed processing systems, or

other engineering controls to maintain airborne levels below exposure limits.[1]

For laboratory-scale handling, use a properly designed biosafety cabinet, fume hood, or

other containment device, especially if there is a potential for aerosolization.[1][3] If no such

potential exists, handle over lined trays or benchtops.[1][3]

Safe Handling Practices:

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Hygiene: Wash your skin thoroughly after handling.[1][6] Do not eat, drink, or smoke when

using this product.[5] Provide eye flushing systems and safety showers near the workspace.

[1][3][7]

Clothing: Take off contaminated clothing and wash it before reuse.[1][6] Use appropriate

degowning techniques to remove potentially contaminated clothing.[1]

Disposal Plan:

Waste Residues: Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of waste into the sewer system.[1]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal. If not specified otherwise, dispose of them as unused product.

[1]

In Case of a Spill:

Evacuate personnel to a safe area.[5]
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Wear appropriate personal protective equipment.[5]

Prevent further leakage or spillage if it is safe to do so.[5][6]

For liquid spills, soak up with inert absorbent material.[3][6] For solid spills, carefully take up

the material to avoid generating dust.

Collect spillage and place it in a properly labeled container for disposal.

Clean the affected area thoroughly.

Prevent the substance from entering drains or water courses as it is toxic to aquatic life.[4][8]

First Aid Measures
Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention.[1][5]

Ingestion

DO NOT induce vomiting. Rinse mouth

thoroughly with water. Seek immediate medical

attention.[1][5]

Process Flow Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/halofuginone-hydrobromide.pdf
https://www.chemicalbook.com/msds/halofuginone-hydrobromide.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Halofuginone%20Formulation_AH_CN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Halofuginone%20Formulation_AH_MX_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Halofuginone%20Formulation_AH_CN_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1584A/Halofuginone-hydrobromide-SDS-MedChemExpress.pdf
https://www.fda.gov/files/animal%20%26%20veterinary/published/Halofuginone-Hydrobromide-and-Bambermycins.pdf
https://www.chemicalbook.com/msds/halofuginone-hydrobromide.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Halofuginone%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Halofuginone%20Formulation_AH_US_EN.pdf
https://www.chemicalbook.com/msds/halofuginone-hydrobromide.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Halofuginone%20Formulation_AH_US_EN.pdf
https://www.chemicalbook.com/msds/halofuginone-hydrobromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the logical workflow for ensuring safety when handling

Halofuginone hydrobromide.

Risk Assessment

PPE Selection

Handling Procedure

Start: Handling Halofuginone Hydrobromide

Assess Task and Potential for Exposure
(e.g., weighing, dissolution, aerosol generation)

Respiratory Protection
- Air-purifying respirator (default)

- Positive pressure air-supplied (high risk)

Select based on aerosolization potential

Hand Protection
- Double chemical-resistant gloves

Mandatory

Eye/Face Protection
- Safety glasses with side shields

- Goggles & Face shield (splash/dust risk)

Select based on splash/dust potential

Body Protection
- Lab coat

- Impermeable gown/suit (high risk)

Select based on contamination risk

Follow Safe Handling Procedures
- Use engineering controls

- Practice good hygiene

End of Procedure

Don all selected PPE

Click to download full resolution via product page
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Caption: PPE selection workflow for handling Halofuginone hydrobromide.

Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation:
Move to fresh air

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush with water for 15 min

Ingestion:
Rinse mouth, DO NOT induce vomiting

Seek Immediate Medical Attention

Provide Safety Data Sheet to medical personnel

Click to download full resolution via product page

Caption: Emergency first aid response for Halofuginone hydrobromide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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